1-(5-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(5-chloro-2-methylphenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C18H15ClN6O2/c1-10-3-6-12(19)9-14(10)25-16(20)15(22-24-25)18-21-17(23-27-18)11-4-7-13(26-2)8-5-11/h3-9H,20H2,1-2H3
• InChI Key: CFABNBURLNHDDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)OC)N
• Molecular Formula: C18H15ClN6O2
• Molecular Weight: 382.8 g/mol

Description

1-(5-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H15ClN6O2 and its molecular weight is 382.81. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Research shows that some 1,2,4-triazole derivatives, closely related to the compound , exhibit significant antimicrobial activities. These compounds have been synthesized and tested against various microorganisms, demonstrating good or moderate effectiveness (Bektaş et al., 2007).

Photochemical Properties

• Studies on 1,2,4-oxadiazoles, which are structurally similar to the target compound, reveal interesting photochemical properties. These compounds undergo photolytic species formation, leading to the creation of 1,2,4-triazoles, among other products (Buscemi et al., 1996).

Anticancer Evaluation

• Derivatives of 1,2,4-oxadiazoles, akin to the compound , have been synthesized and tested for their anticancer activity against various human cancer cell lines. These compounds have shown good to moderate efficacy in inhibiting cancer cell growth (Yakantham et al., 2019).

Nematocidal Activity

• Novel 1,2,4-oxadiazole derivatives, similar to the target compound, have demonstrated effective nematocidal activities. These compounds were notably effective against Bursaphelenchus xylophilus, a harmful nematode, offering potential as lead compounds for nematicide development (Liu et al., 2022).

Antibacterial Activity

• Some 1,3,4-oxadiazole derivatives, structurally related to the compound , have been synthesized and tested for their antibacterial activity. These compounds, especially those with specific substituents, have shown significant activity against various bacteria strains (Rai et al., 2009).